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Compound of Interest

Compound Name: 3-(2-Chloroethyl)phenol

Cat. No.: B12841965 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of 3-(2-Chloroethyl)phenol, ensuring the well-being of laboratory

personnel and the integrity of your research.

Immediate Safety and Hazard Information
3-(2-Chloroethyl)phenol is a hazardous substance that requires careful handling to prevent

adverse health effects. It is classified as toxic if swallowed, in contact with skin, or if inhaled. It

can cause severe skin burns and eye damage. Furthermore, it is suspected of causing genetic

defects and may cause damage to the nervous system, kidneys, liver, and skin through

prolonged or repeated exposure.

Emergency First Aid:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[1]

If on Skin (or hair): Remove/take off immediately all contaminated clothing. Rinse skin with

water/shower.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1][2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure.

PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles. A

face shield should be worn

when there is a significant risk

of splashing.

Protects against splashes and

vapors that can cause severe

eye damage.

Hand Protection

Wear protective gloves. For

incidental contact, nitrile

gloves are suitable. For

prolonged or direct contact,

butyl rubber or Viton® gloves

are recommended.[3]

Prevents skin contact, which

can lead to burns and systemic

toxicity.

Skin and Body Protection

A flame-retardant and

antistatic protective lab coat,

long pants, and closed-toe

shoes. For significant splash

potential, a butyl rubber or

neoprene apron is advised.[3]

[4]

Minimizes skin exposure and

protects against chemical

splashes.

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[2][5]

Prevents inhalation of toxic

vapors.
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing risk.

Preparation:

Ensure a current Safety Data Sheet (SDS) for 3-(2-Chloroethyl)phenol is readily

available and has been reviewed by all personnel involved.[6][7]

Work must be conducted in a designated area, preferably within a certified chemical fume

hood.[4]

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[6][7]

Assemble all necessary PPE before handling the chemical.

Prepare and label a dedicated hazardous waste container.[8]

Handling:

Wear the appropriate PPE at all times.[2][5]

Avoid creating dust or aerosols.[2]

Do not eat, drink, or smoke in the handling area.[1]

Use compatible labware (e.g., glass, PTFE).

Keep containers tightly closed when not in use.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling, even if

gloves were worn.[7]

Decontaminate the work area and any equipment used.
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Properly store any remaining 3-(2-Chloroethyl)phenol in a tightly closed container in a

cool, dry, and well-ventilated area away from incompatible materials.

Remove and dispose of contaminated PPE as hazardous waste.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Chemical Waste: All solutions and materials containing 3-(2-Chloroethyl)phenol must be

collected as hazardous waste.[4] Do not dispose of this chemical down the drain.[5]

Contaminated Materials: All disposable items that have come into contact with 3-(2-
Chloroethyl)phenol, such as gloves, pipette tips, and paper towels, must be collected in a

sealed, labeled hazardous waste container.

Disposal Procedure: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

company.[2][5]

Chemical and Physical Properties
Property Value

Molecular Formula C₈H₉ClO

Molecular Weight 156.61 g/mol [9]

Appearance Not specified, handle with care

Boiling Point Not specified, handle with care

Melting Point Not specified, handle with care
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Caption: Workflow for the safe handling of 3-(2-Chloroethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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